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Compound of Interest

Compound Name: Tuclazepam

Cat. No.: B1626280 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

Tuclazepam, a benzodiazepine derivative, is a critical component of laboratory safety and

regulatory compliance. Adherence to established protocols not only mitigates the risk of

environmental contamination but also prevents the diversion of this controlled substance. This

guide provides essential safety information and a step-by-step operational plan for the disposal

of Tuclazepam.

Chemical and Physical Properties of Tuclazepam
A comprehensive understanding of Tuclazepam's chemical and physical properties is

fundamental to safe handling and disposal. The following table summarizes key quantitative

data for Tuclazepam.[1][2]
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Property Value

IUPAC Name
[2-chloro-5-(2-chlorophenyl)-1-methyl-3H-1,4-

benzodiazepin-2-yl]methanol

CAS Number 51037-88-8

Molecular Formula C17H16Cl2N2O

Molar Mass 335.23 g·mol−1

Boiling Point 473.7°C at 760 mmHg

Flash Point 240.3°C

Density 1.3g/cm3

Vapor Pressure 8.87E-10mmHg at 25°C

Experimental Protocols: Disposal Procedures
The disposal of Tuclazepam, as a Schedule IV controlled substance, is governed by

regulations from the Drug Enforcement Administration (DEA) and the Environmental Protection

Agency (EPA).[2] Laboratories must adhere to all applicable federal, state, and local

regulations.[3]

Immediate Safety Precautions
Before initiating any disposal procedures, consult the Safety Data Sheet (SDS) for

Tuclazepam. While a specific SDS for Tuclazepam is not publicly available, general safety

precautions for benzodiazepines should be followed.[4]

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.

Ventilation: Handle Tuclazepam in a well-ventilated area to avoid inhalation of any dust or

fumes.

Spill Management: In the event of a spill, contain the material and clean the area with

appropriate cleaning agents. Dispose of the cleanup materials as hazardous waste.
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Step-by-Step Disposal Workflow
The following workflow outlines the decision-making process and procedural steps for the

proper disposal of Tuclazepam.
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1. Initial Assessment

2. Disposal Pathway Selection

3. Execution and Documentation
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Yes

Utilize DEA Take-Back Program

Yes

On-site Destruction (if permitted)

Yes

Segregate and Label for Disposal

Complete DEA Form 41
and Maintain Records

Transfer to Authorized Personnel

End: Disposal Complete

Click to download full resolution via product page

Figure 1. Logical workflow for the proper disposal of Tuclazepam.
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Detailed Methodologies
Segregation and Labeling:

Clearly label all containers of Tuclazepam intended for disposal as "Hazardous Waste" or

"For Disposal."

Segregate these materials from active laboratory chemical stocks in a secure, designated

area.

Contact a Reverse Distributor:

For expired or unwanted controlled substances, the primary method of disposal is through

a DEA-registered reverse distributor.

These entities are authorized to handle and document the destruction of controlled

substances in compliance with DEA regulations.

DEA Take-Back Programs:

Periodically, the DEA sponsors National Prescription Drug Take Back Days. While

primarily for consumers, these programs may have provisions for research institutions.

Check with your institution's Environmental Health and Safety (EHS) department for

participation details.

On-Site Destruction (Non-Recoverable Waste):

For residual, non-recoverable amounts of Tuclazepam (e.g., in an empty vial or syringe),

on-site destruction may be permissible.

This process must be witnessed by two authorized individuals.

The destruction method should render the substance non-retrievable. This can often be

achieved using a chemical destruction kit or by incineration if the facility is equipped and

permitted to do so.

Do not dispose of Tuclazepam down the drain or in regular trash.
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Documentation:

Meticulous record-keeping is mandatory. All disposals of controlled substances must be

documented on DEA Form 41, "Registrants Inventory of Drugs Surrendered."

Maintain these records for a minimum of two years, as required by the DEA.

Regulatory Framework
The management of pharmaceutical waste is overseen by multiple agencies:

Drug Enforcement Administration (DEA): Regulates the handling and disposal of controlled

substances to prevent diversion.

Environmental Protection Agency (EPA): Regulates the disposal of hazardous waste to

protect the environment. The Resource Conservation and Recovery Act (RCRA) provides the

framework for managing hazardous pharmaceutical waste.

U.S. Department of Transportation (DOT): Governs the transportation of hazardous

materials, including chemical waste.

It is imperative that all personnel handling Tuclazepam are trained on these regulations and

their institution's specific policies and procedures. By adhering to these guidelines, laboratories

can ensure the safe and compliant disposal of Tuclazepam, fostering a secure and

environmentally responsible research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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